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Abstract

Orthosulfamuron is a selective, systemic sulfonylurea herbicide effective for the pre- and
post-emergence control of a broad spectrum of weeds in paddy fields, including annual
grasses, sedges, and broadleaf weeds.[1][2] Its mode of action is the inhibition of the enzyme
acetolactate synthase (ALS), a key enzyme in the biosynthesis pathway of branched-chain
amino acids essential for plant growth.[1][3] This document provides detailed application notes
and experimental protocols for the use of Orthosulfamuron in rice cultivation, with a focus on
formulation, application timing, and efficacy. Quantitative data from field studies are
summarized, and methodologies for key experiments are provided to aid in the design and
execution of further research.

Formulations
Orthosulfamuron is primarily available in two main formulations for application in paddy fields:
o Water Dispersible Granules (WDG): This formulation contains a high concentration of the

active ingredient (e.g., 75% Orthosulfamuron) and is designed to be dispersed in water to
form a suspension for spray applications.[4]

e Granules (GR): These formulations contain a lower concentration of Orthosulfamuron (e.g.,
0.5% or in combination with other herbicides) and are suitable for broadcast application,
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often mixed with sand or fertilizer.[1]

A combination formulation of Orthosulfamuron with Pretilachlor is also available as a granular
product for pre-emergence application.

Mechanism of Action: ALS Inhibition

Orthosulfamuron is absorbed by the roots and foliage of weeds and translocates to the
growing points.[3] There, it inhibits the acetolactate synthase (ALS) enzyme, also known as
acetohydroxyacid synthase (AHAS).[1][3] This enzyme catalyzes the first step in the
biosynthesis of the essential branched-chain amino acids: valine, leucine, and isoleucine.[5]
The inhibition of ALS leads to a deficiency in these amino acids, which in turn halts protein
synthesis and cell division, ultimately leading to weed death.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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